Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III)

• IUPAC Name: europium(3+);4,4,4-trifluoro-1-thiophen-2-ylbutane-1,3-dione
• InChI: InChI=1S/3C8H4F3O2S.Eu/c3*9-8(10,11)7(13)4-5(12)6-2-1-3-14-6;/h3*1-4H;/q3*-1;+3
• InChI Key: JIYALKNSIOHINA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)[CH-]C(=O)C(F)(F)F.C1=CSC(=C1)C(=O)[CH-]C(=O)C(F)(F)F.C1=CSC(=C1)C(=O)[CH-]C(=O)C(F)(F)F.[Eu+3]
• Molecular Formula: C24H12EuF9O6S3
• Molecular Weight: 815.5 g/mol
• CAS No.: 14054-87-6

Description

Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III), also known as Eu(TTA)3Phen, is a luminescent compound that has been extensively studied in the field of materials science and bioimaging. This compound is composed of europium (III) ions coordinated with three molecules of 4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedione (TTA) and one molecule of 1,10-phenanthroline (Phen). The resulting complex exhibits bright red emission upon excitation with UV light, making it a promising candidate for imaging applications.

Scientific Research Applications

Emission Efficiency and Luminescence

• Emission Characteristics : The emission efficiency and decay times of Eu(III) coordination complexes, including derivatives of tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono]europium, have been measured, highlighting their potential in spectroscopy and luminescence applications (Stanimirov et al., 2007).

Thermal and Electrical Properties

• Thermal Behavior : Studies on thermal properties of europium compounds with organic ligands, including tetrapropylammonium tetrakis(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium(III), have been conducted, providing insights into their stability and decomposition patterns (Allan et al., 1990).

Applications in Biochemistry and Microbiology

• Bioassays and Fluorescent Microscopy : The luminescence response of tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono]Eu(III) complexes has been explored for applications in microbiology, biochemistry, and molecular biology, particularly in fluorescent labels for biomedical diagnostics (Hadjichristov et al., 2009).

Light-Conversion Molecular Devices

• Luminescence Quantum Yield : The europium(III) complex tris(4,4,4-trifluoro-1-phenyl-1,3-butanedionate)(1,10-phenanthroline-N-oxide)-europium(III) exhibits significant luminescence quantum yield, making it a promising candidate for light-conversion molecular devices (Donegá et al., 1996).

Crystal Structure Analysis

• Crystallography : The crystal structure of europium tris[4,4,4,-trifluoro-1-(2-thienyl)-1,3-butanedione] dihydrate has been determined, contributing to the understanding of the molecular geometry and coordination of europium atoms (White, 1976).

Luminescence in Host Materials

• Sol-Gel Hosts : The luminescence behavior of europium(III) complexes, including tris(4,4,4-trifluoro-1-(2'-thienyl)-1,3-butane-dionate-O,O') europium(III) dihydrate, has been studied in sol-gel derived host materials, revealing their potential for enhanced quantum efficiencies (Matthews & Knobbe, 1993).

Use as Pigments

• Polystyrene Pigmentation : The performance of europium complexes, such as tetrapropylammonium tetrakis (4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium(III), as pigments for polystyrene has been investigated, considering aspects like weather resistance and heat stability (Allan et al., 1992).

Mechanism of Action

Target of Action

Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III) is an organo-metallic compound The primary targets of this compound are not explicitly mentioned in the available literature

Mode of Action

As an organo-metallic compound, it may interact with its targets through coordination bonds . More research is required to elucidate the exact interactions and resulting changes.

Pharmacokinetics

It is soluble in Dimethylformamide , which suggests it may have good bioavailability.

Result of Action

As an organo-metallic compound, it may have various effects depending on its targets and mode of action .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III). For instance, it is stable at room temperature , which suggests it may be stable under a variety of environmental conditions.

Biochemical Analysis

Biochemical Properties

Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III) plays a crucial role in biochemical reactions, particularly in the context of luminescence. This compound interacts with a variety of enzymes, proteins, and other biomolecules. For instance, it has been observed to bind with proteins that have specific binding sites for europium ions. The nature of these interactions is primarily electrostatic, with the europium ion forming coordination bonds with the oxygen atoms of the biomolecules .

Cellular Effects

The effects of Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III) on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to enhance the luminescence of cells, which can be used as a marker for various cellular processes. Additionally, it can affect the expression of genes involved in metabolic pathways, thereby altering cellular metabolism .

Molecular Mechanism

At the molecular level, Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III) exerts its effects through several mechanisms. It binds to specific biomolecules, such as enzymes and proteins, through coordination bonds. This binding can lead to enzyme inhibition or activation, depending on the nature of the interaction. Additionally, the compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III) change over time. The compound is relatively stable, but it can degrade under certain conditions, such as exposure to light or extreme pH levels. Long-term studies have shown that prolonged exposure to this compound can lead to changes in cellular function, including alterations in cell signaling and metabolism .

Dosage Effects in Animal Models

The effects of Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III) vary with different dosages in animal models. At low doses, the compound can enhance cellular luminescence without causing significant toxicity. At higher doses, it can induce toxic effects, such as oxidative stress and apoptosis. These threshold effects highlight the importance of careful dosage control in experimental settings .

Metabolic Pathways

Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III) is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in cellular metabolism. For instance, it can affect the activity of enzymes involved in the tricarboxylic acid cycle, leading to changes in metabolic flux and metabolite levels .

Transport and Distribution

Within cells and tissues, Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III) is transported and distributed through various mechanisms. It can bind to transport proteins that facilitate its movement across cell membranes. Additionally, the compound can accumulate in specific cellular compartments, depending on its binding interactions with biomolecules .

Subcellular Localization

The subcellular localization of Tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanediono)europium (III) is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it can localize to the mitochondria, where it can influence cellular metabolism and energy production .